Cas no 105805-39-8 (Octanoic acid, 8-(methylthio)-6-[(phenylmethyl)thio]-)

• Product Name: Octanoic acid, 8-(methylthio)-6-[(phenylmethyl)thio]-
• CAS No: 105805-39-8
• MF: C₁₆H₂₄O₂S₂
• MW: 312.490562438965
• CID: 1161169
• Update Time: 2024-07-26

Octanoic acid, 8-(methylthio)-6-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 8-(methylthio)-6-[(phenylmethyl)thio]-

• Inchi： 1S/C16H24O2S2/c1-19-12-11-15(9-5-6-10-16(17)18)20-13-14-7-3-2-4-8-14/h2-4,7-8,15H,5-6,9-13H2,1H3,(H,17,18)
• InChI Key： WDGRJQUHTZHONR-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCC(SCC1=CC=CC=C1)CCSC

Computed Properties

• Exact Mass: 312.12192

Experimental Properties

• Density: 1.127±0.06 g/cm3(Predicted)
• Boiling Point: 470.1±45.0 °C(Predicted)
• PSA: 37.3
• pka: 4.75±0.10(Predicted)